4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide

• IUPAC Name: 4-methoxy-3-methyl-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C15H22N2O3/c1-12-11-13(3-4-14(12)19-2)15(18)16-5-6-17-7-9-20-10-8-17/h3-4,11H,5-10H2,1-2H3,(H,16,18)
• InChI Key: DUQDQJQLMZMMOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NCCN2CCOCC2)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide is an organic compound with a complex structure that includes a benzamide core, a methoxy group, a methyl group, and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide typically involves multiple steps. One common approach is to start with 4-methoxy-3-methylbenzoic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-(morpholin-4-yl)ethylamine to form the desired benzamide .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like crystallization and chromatography, would apply.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the benzamide can be reduced to form an amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group would yield a hydroxyl derivative, while reduction of the carbonyl group would yield an amine derivative.

Scientific Research Applications

4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may serve as a ligand in biochemical assays to study protein-ligand interactions.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide is not well-documented. its structure suggests that it could interact with various molecular targets, such as enzymes or receptors, through hydrogen bonding, hydrophobic interactions, and van der Waals forces. The morpholine ring may enhance its solubility and facilitate its interaction with biological targets .

Comparison with Similar Compounds

Similar Compounds

3-methoxy-4-(morpholin-4-yl)aniline: Similar in structure but lacks the benzamide core.

N-cyclopropyl-4-methyl-3-{2-[(2-morpholin-4-ylethyl)amino]quinazolin-6-yl}benzamide: Contains a quinazoline moiety instead of a simple benzamide.

Uniqueness

4-methoxy-3-methyl-N-[2-(morpholin-4-yl)ethyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of both a methoxy group and a morpholine ring makes it versatile for various applications in research and industry.